Cas no 7075-70-9 (1,7-dihydro-Benzo[1,2-b:5,4-b']dipyrrole)

1,7-dihydro-Benzo[1,2-b:5,4-b']dipyrrole structure
7075-70-9 structure
Product Name:1,7-dihydro-Benzo[1,2-b:5,4-b']dipyrrole
CAS No:7075-70-9
MF:C10H8N2
MW:156.183921813965
CID:975584
PubChem ID:12575839
Update Time:2025-04-19

1,7-dihydro-Benzo[1,2-b:5,4-b']dipyrrole Chemical and Physical Properties

Names and Identifiers

    • 1,7-dihydro-Benzo[1,2-b:5,4-b']dipyrrole
    • Benzo[1,2-b:5,4-b]dipyrrole, 1,7-dihydro- (8CI,9CI)
    • 1,7-dihydrobenzo[1,2-b:5,4-b']dipyrrole
    • SCHEMBL3731175
    • 7075-70-9
    • 1H,7H-PYRROLO[3,2-F]INDOLE
    • DTXSID301280557
    • 1,7-Dihydrobenzo[1,2-b:5,4-ba(2)]dipyrrole
    • Inchi: 1S/C10H8N2/c1-3-11-9-6-10-8(2-4-12-10)5-7(1)9/h1-6,11-12H
    • InChI Key: BRVRBWQXOMAOMF-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=C3C=CNC3=CC1=2

Computed Properties

  • Exact Mass: 156.068748264g/mol
  • Monoisotopic Mass: 156.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 31.6Ų
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